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Compound of Interest

Compound Name: Ac-DMQD-CHO

Cat. No.: B1631293 Get Quote

Ac-DMQD-CHO Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address common

issues encountered when using the caspase-3 inhibitor, Ac-DMQD-CHO.

Frequently Asked Questions (FAQs)
Q1: What is Ac-DMQD-CHO and how does it work?

Ac-DMQD-CHO is a synthetic, cell-permeable peptide inhibitor of caspase-3. Its structure

(Acetyl-Aspartyl-Methionyl-Glutaminyl-Aspartal-CHO) mimics the caspase-3 cleavage site,

allowing it to bind to the active site of the enzyme and block its proteolytic activity. This

inhibition reduces apoptosis, or programmed cell death, making it a valuable tool for studying

apoptotic pathways and for its potential neuroprotective effects.[1][2]

Q2: How selective is Ac-DMQD-CHO for caspase-3?

Ac-DMQD-CHO is highly selective for caspase-3. However, like many peptide-based inhibitors,

it can exhibit some off-target activity at higher concentrations. Its inhibitory potency (IC50) is

significantly lower for caspase-3 compared to other caspases, indicating strong selectivity.

Table 1: Inhibitory Potency of Ac-DMQD-CHO Against Various Caspases
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Caspase Target IC50 Value (nM) Selectivity vs. Caspase-3

Caspase-3 39 1x

Caspase-1 148 ~3.8x less potent

Caspase-8 1,100 ~28.2x less potent

Data sourced from Cayman

Chemical product information.

[1]

Q3: How should I properly store and handle Ac-DMQD-CHO?

Proper storage is critical to maintaining the inhibitor's stability and activity.

Storage of Lyophilized Powder: Store the solid form of Ac-DMQD-CHO at -20°C for long-

term stability (≥ 4 years).[1]

Reconstitution: To prepare a stock solution, reconstitute the powder in a suitable solvent like

sterile water or DMSO.[1] For example, a common stock concentration is 1 mg/mL.

Storage of Stock Solution: Aliquot the reconstituted stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles, which can degrade the peptide. Store these

aliquots at -20°C for up to 1-2 months.[3] Protect solutions from light.

Apoptosis and Caspase-3 Activation
Understanding the role of caspase-3 is essential for designing experiments with Ac-DMQD-
CHO. Caspase-3 is an "executioner" caspase, meaning it is responsible for cleaving key

cellular proteins, which ultimately leads to the morphological and biochemical hallmarks of

apoptosis.
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Inconsistent or No Inhibition
Observed

Inhibitor Integrity Experimental Conditions Assay Validity

1. Verify Storage Conditions
(-20°C, protected from light)

2. Avoid Repeated Freeze-Thaw Cycles
(Use aliquots)

Problem Resolved

3. Optimize Inhibitor Concentration
(Perform dose-response curve)

4. Check Timing of Addition
(Pre-incubate before apoptosis induction)

5. Consider Cell Permeability
(Varies by cell type)

6. Confirm Apoptosis Induction
(Is the positive control working?)
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Phase 1: Preparation

Phase 2: Experiment

Phase 3: Assay

1. Prepare Reagents
(Lysis Buffer, Reaction Buffer + DTT,

Ac-DMQD-CHO, DEVD-pNA)

2. Culture Cells
(Plate cells to desired confluency)

3. Treat Cells
- Pre-incubate with Ac-DMQD-CHO

- Induce apoptosis (e.g., Staurosporine)

4. Harvest & Lyse Cells
(Pellet cells, resuspend in lysis buffer,

incubate on ice)

5. Quantify Protein
(e.g., Bradford assay)

6. Set Up Reactions in 96-well Plate
(Load lysate, reaction buffer, substrate)

7. Incubate
(37°C for 1-2 hours, protected from light)

8. Read Absorbance
(405 nm on a plate reader)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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